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Compound of Interest

Ethyl 4-
Compound Name:
hydroxycyclohexanecarboxylate

Cat. No.: B153649

Essential Safety and Handling Guide for Ethyl 4-
hydroxycyclohexanecarboxylate

This guide provides critical safety and logistical information for the handling, use, and disposal
of Ethyl 4-hydroxycyclohexanecarboxylate in a laboratory setting. The following procedures
are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 4-hydroxycyclohexanecarboxylate is classified with the following hazards:
e H315: Causes skin irritation[1]

e H319: Causes serious eye irritation[1]

o H335: May cause respiratory irritation[1]

A Fisher Scientific Safety Data Sheet (SDS) states this chemical is not considered hazardous
by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200)[2]. However, due to
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the hazard statements from other sources, it is imperative to handle this chemical with
appropriate caution and personal protective equipment.

The following table summarizes the required PPE for handling Ethyl 4-
hydroxycyclohexanecarboxylate.

PPE Category Specification Rationale
) Safety glasses with side- To prevent eye irritation from
Eye Protection )
shields or goggles. splashes or vapors.
) Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., Nitrile rubber). irritation.

) ] To protect skin and clothing
Skin and Body Protection Laboratory coat. o
from contamination.

Use in a well-ventilated area. If

ventilation is inadequate, use a  To prevent respiratory tract

Respiratory Protection NIOSH-approved respirator irritation from inhalation of
with an organic vapor vapors.
cartridge.

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated laboratory, preferably within a chemical fume hood, to minimize
inhalation exposure.

o Ensure an eyewash station and safety shower are readily accessible in the immediate work
area[3].

Handling Procedures:
e Read and understand the Safety Data Sheet (SDS) before handling the chemical.

» Don the appropriate PPE as specified in the table above.
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Avoid direct contact with skin, eyes, and clothing[2].

Avoid inhalation of vapor or mist[2].

Use only in a chemical fume hood.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling.
Storage Requirements:
o Store in a tightly closed container in a dry, cool, and well-ventilated area[2].

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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Emergency Situation

Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Get medical attention if

irritation develops.

Inhalation

Remove from exposure and move to fresh air
immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.

Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Spill

Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.g.,
vermiculite, sand, or earth) and place itin a

suitable container for disposal.

Disposal Plan

Dispose of waste chemical and contaminated materials in accordance with all applicable

federal, state, and local regulations. Do not allow the chemical to enter drains or waterways.

Experimental Workflow for Handling Ethyl 4-
hydroxycyclohexanecarboxylate
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Caption: Workflow for the safe handling of Ethyl 4-hydroxycyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

